Cas no 628725-97-3 (Benzo[b]thiophene-2-carbonyl chloride, 5-chloro-3-methyl-)

Benzo[b]thiophene-2-carbonyl chloride, 5-chloro-3-methyl- structure
628725-97-3 structure
Product Name:Benzo[b]thiophene-2-carbonyl chloride, 5-chloro-3-methyl-
CAS No:628725-97-3
MF:C10H6Cl2OS
MW:245.125039577484
CID:429467
PubChem ID:59626123
Update Time:2025-04-19

Benzo[b]thiophene-2-carbonyl chloride, 5-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-2-carbonyl chloride, 5-chloro-3-methyl-
    • 5-chloro-3-methyl-1-benzothiophene-2-carbonyl chloride
    • SCHEMBL121489
    • DTXSID90732525
    • 628725-97-3
    • Inchi: 1S/C10H6Cl2OS/c1-5-7-4-6(11)2-3-8(7)14-9(5)10(12)13/h2-4H,1H3
    • InChI Key: KFVBYLFCLTWVTD-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C(C)=C(C(=O)Cl)S2

Computed Properties

  • Exact Mass: 243.95178
  • Monoisotopic Mass: 243.9516414g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 45.3Ų

Experimental Properties

  • PSA: 17.07
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